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Compound of Interest

Compound Name: p-Xylene-d10

Cat. No.: B166488

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for p-Xylene-d10, a
deuterated analog of p-xylene commonly utilized as an internal standard in the analysis of
volatile organic compounds. The following sections detail the hazardous properties, handling
procedures, and emergency protocols associated with this compound, compiled from various
safety data sheets (SDS).

Section 1: Chemical Identification and Physical
Properties

p-Xylene-d10, also known as 1,4-Dimethylbenzene-d10, is a flammable liquid and vapor. It is
essential to understand its physical and chemical properties to ensure safe handling and
storage.
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Property Value References
Chemical Formula CeD4(CD3)2 [1112]
Molecular Weight 116.23 g/mol [21[31[4]

CAS Number 41051-88-1 [1][3]1[5]
Appearance Liquid [11[3]

Boiling Point 135 °C (lit.) [1][6]

Melting Point 13 °C (lit.) [1]

Flash Point 25.0 °C (77.0 °F) - closed cup [1]

Density 0.948 g/mL at 25 °C (lit.) [1][6]

Refractive Index

n20/D 1.492 (lit.)

[1](6]

Explosion Limits

0.34 - 6.3 % (lit.)

[1]

Solubility

Insoluble in water.

[6]

Section 2: Hazard Identification and Classification

p-Xylene-d10 is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapour.[4]
o H312: Harmful in contact with
Acute toxicity, Dermal 4 )
skin.[4][7]
Acute toxicity, Inhalation 4 H332: Harmful if inhaled.[4][7]
) L H315: Causes skin irritation.[4]
Skin corrosion/irritation 2 7]
Serious eye damage/eye ) H319: Causes serious eye
irritation irritation.[5][7]
H304: May be fatal if
Aspiration hazard 1 swallowed and enters airways.
[1]
Specific target organ toxicity - ]
] ) H335: May cause respiratory
single exposure (respiratory 3 o
o irritation.[1][7]
tract irritation)
Hazardous to the aquatic 3 H412: Harmful to aquatic life

environment, chronic hazard

with long lasting effects.[1]

Signal Word: Danger[1][2]

Section 3: Toxicological Data

The toxicological effects of p-Xylene-d10 are primarily based on data from its non-deuterated

counterpart, p-xylene.

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/566957
https://pubchem.ncbi.nlm.nih.gov/compound/566957
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://pubchem.ncbi.nlm.nih.gov/compound/566957
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://pubchem.ncbi.nlm.nih.gov/compound/566957
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-18
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://www.sigmaaldrich.com/US/en/product/aldrich/175927
https://www.sigmaaldrich.com/US/en/product/aldrich/175927
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000068%20SDS-12
https://www.sigmaaldrich.com/US/en/product/aldrich/175927
https://www.sigmaaldrich.com/US/en/product/aldrich/175927
https://isotope.com/priority-pollutant-endocrine-disruptor-and-chemical-contaminant-standards/p-xylene-d10-d-dlm-313-5
https://www.benchchem.com/product/b166488?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o . . Exposure
Toxicity Metric  Value Species Notes
Route
LD50 5,000 mg/kg Rat Oral [3]
Effects observed
include chronic
pulmonary
] edema, and
LC50 4550 ppm (4 h) Rat Inhalation

other changes in
the liver and

blood cell count.

[3]

Section 4: Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with p-
Xylene-d10.

Handling:

Avoid contact with skin and eyes.[3][8]

e Avoid inhalation of vapor or mist.[3][8]

o Keep away from sources of ignition - No smoking.[3][7]

o Take measures to prevent the build-up of electrostatic charge.[3][7]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5]

e Use only non-sparking tools.[5]

e Handle in accordance with good industrial hygiene and safety practice.[3][8]
e Wash hands before breaks and at the end of the workday.[3][8]

Storage:
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» Store in a cool, dry, and well-ventilated place.[7]

» Keep the container tightly closed.[7]

e Protect from sunlight.[7]

e Ground and bond containers and receiving equipment.[7]

o Store at room temperature away from light and moisture.[2][8]

Section 5: Emergency Procedures and First Aid

In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures:

General Advice: Consult a physician. Show the safety data sheet to the doctor in attendance.

[3]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[3][7]

» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.[3][7]

e In Case of Eye Contact: Flush eyes with water as a precaution. Remove contact lenses, if
present and easy to do. Continue rinsing.[3][7]

« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Unsuitable Extinguishing Media: Do NOT use a water jet.[3]

o Specific Hazards: Vapors are heavier than air and may spread along floors, forming
explosive mixtures with air.[7] Hazardous combustion products include carbon oxides.[3]
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o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[3]

Section 6: Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling p-Xylene-d10.

o Eye/Face Protection: Use safety glasses with side-shields or goggles and a face shield.
Equipment for eye protection must be tested and approved under appropriate government
standards such as NIOSH (US) or EN 166 (EU).[3][8]

o Skin Protection: Handle with gloves that have been inspected prior to use. Dispose of
contaminated gloves after use in accordance with applicable laws and good laboratory
practices. Wash and dry hands.[3] Choose body protection according to the amount and
concentration of the dangerous substance at the workplace.[8]

» Respiratory Protection: Where appropriate, use NIOSH/CEN approved respirators.[8]

Visualizing Safety Protocols

To further clarify the logical flow of safety and emergency procedures, the following diagrams
have been generated using the DOT language.
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p-Xylene-d10 Exposure Event

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

First Aid Response

Move to Fresh Air Wash with Soap and Water Flush Eyes with Water Rinse Mouth with Water
Provide Artificial Respiration if Needed Remove Contaminated Clothing Remove Contact Lenses Do NOT Induce Vomiting

Seek Immediate Medical Attention
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p-Xylene-d10 Spill Response

Spill Detected

Assess Spill Size and Risk

N

Small Spill Large Spill

Containment and Cleanup

Evacuate Personnel to Safe Areas

Wear Appropriate PPE

Ensure Adequate Ventilation

Remove All Sources of Ignition

Prevent Entry into Drains

Contain Spillage with Non-Combustible
Absorbent Material

Collect and Place in Container for Disposal

Dispose of Waste According to
Local/National Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of p-Xylene-
d10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b166488#p-xylene-d10-safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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